Cas no 1261748-42-8 (2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile)

• Product Name: 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile
• CAS No: 1261748-42-8
• MF: C₉H₅F₃IN
• MW: 311.0423848629
• MDL: MFCD18398244
• CID: 5231903
• Update Time: 2025-05-23

2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(trifluoromethyl)phenylacetonitril
• 2-(5-Iodo-2-(trifluoromethyl)phenyl)acetonitrile
• 5-Iodo-2-(trifluoromethyl)phenylacetonitrile
• CL9565
• SY269156
• MDCWUIOZXIQMGQ-UHFFFAOYSA-N
• 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile

• MDL： MFCD18398244
• Inchi： 1S/C9H5F3IN/c10-9(11,12)8-2-1-7(13)5-6(8)3-4-14/h1-2,5H,3H2
• InChI Key： MDCWUIOZXIQMGQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=C(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8

Additional information on 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile

Comprehensive Overview of 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile (CAS No. 1261748-42-8)

2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile (CAS No. 1261748-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a phenylacetonitrile backbone, makes it particularly valuable for applications in drug discovery and material science.

The growing interest in 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile is driven by its potential role in the development of novel therapeutics. Researchers are exploring its utility in the design of small-molecule inhibitors and fluorinated compounds, which are increasingly important in modern medicine. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, key properties for improving drug bioavailability. Additionally, the iodo substituent offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven research platforms.

In the context of green chemistry and sustainable synthesis, 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile has been a subject of discussion. With the rise of environmentally friendly protocols, chemists are investigating catalytic methods to incorporate its structural motifs into target molecules with minimal waste. This aligns with the broader trend of optimizing atom economy and reducing hazardous byproducts, a hot topic in academic publications and industry reports.

From a commercial perspective, the demand for 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile is closely tied to advancements in precision agriculture and crop protection. Its derivatives are being evaluated for their potential as herbicides and pesticides, addressing the need for more efficient and selective agrochemicals. This application is particularly relevant given the increasing global focus on food security and sustainable farming practices, topics that dominate search engine queries and scientific conferences.

The analytical characterization of 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile often involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring the compound's purity and verifying its structural integrity, which are critical for its use in high-value applications. Discussions around analytical method validation and quality control are prevalent in research communities, reflecting the compound's importance in rigorous scientific workflows.

Looking ahead, the potential of 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile extends to emerging fields such as materials science and electronic chemicals. Its unique electronic properties, attributed to the trifluoromethyl and iodo groups, make it a candidate for developing advanced organic semiconductors and photovoltaic materials. This aligns with the growing interest in renewable energy solutions and next-generation electronics, areas that frequently appear in tech-driven searches and innovation reports.

In summary, 2-[5-iodo-2-(trifluoromethyl)phenyl]acetonitrile (CAS No. 1261748-42-8) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its structural features and synthetic versatility position it as a key player in addressing contemporary challenges in healthcare, agriculture, and technology. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow significantly.